Cas no 219765-56-7 (2,4-Dichloro-5-fluorobenzyl alcohol)

2,4-Dichloro-5-fluorobenzyl alcohol is a halogenated benzyl alcohol derivative with the molecular formula C₇H₅Cl₂FO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichloro and fluoro substituents enhance reactivity and selectivity in nucleophilic substitution and coupling reactions. The benzyl alcohol functional group allows for further derivatization, including oxidation to aldehydes or esterification. The electron-withdrawing effects of the halogens improve stability and influence the compound's physicochemical properties. It is commonly utilized in medicinal chemistry for the development of bioactive molecules due to its structural modularity and synthetic utility. Proper handling under controlled conditions is recommended due to potential reactivity.
2,4-Dichloro-5-fluorobenzyl alcohol structure
219765-56-7 structure
Product Name:2,4-Dichloro-5-fluorobenzyl alcohol
CAS No:219765-56-7
MF:C7H5Cl2FO
MW:195.018403768539
MDL:MFCD01631380
CID:1068081
PubChem ID:2774017
Update Time:2025-06-08

2,4-Dichloro-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-5-fluorobenzyl alcohol
    • (2,4-dichloro-5-fluorophenyl)methan-1-ol
    • AC1MCNT6
    • CTK8A2631
    • SureCN6301457
    • (2,4-dichloro-5-fluorophenyl)methanol
    • E79231
    • MFCD01631380
    • AKOS006227833
    • SCHEMBL6301457
    • 2,4-Dichloro-5-fluorobenzenemethanol
    • JS-4180
    • DTXSID50378842
    • EN300-1981618
    • DB-148797
    • CS-0238604
    • 219765-56-7
    • MDL: MFCD01631380
    • Inchi: 1S/C7H5Cl2FO/c8-5-2-6(9)7(10)1-4(5)3-11/h1-2,11H,3H2
    • InChI Key: JSYAJRDFLAMNMF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1CO)F)Cl

Computed Properties

  • Exact Mass: 193.9701483g/mol
  • Monoisotopic Mass: 193.9701483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 266.5±35.0 ºC (760 Torr),
  • Flash Point: 114.9±25.9 ºC,
  • Solubility: Very slightly soluble (0.41 g/l) (25 º C),

2,4-Dichloro-5-fluorobenzyl alcohol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2,4-Dichloro-5-fluorobenzyl alcohol Pricemore >>

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